Cas no 1805423-73-7 (5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol
• CAS No: 1805423-73-7
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4893201
• Update Time: 2025-10-28

5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol

• Inchi： 1S/C8H9F2IN2O/c9-8(10)7-5(3-14)6(11)4(1-12)2-13-7/h2,8,14H,1,3,12H2
• InChI Key： UBCKPHUGOMGVHO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CO)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol

5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol: A Comprehensive Overview

The compound 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol (CAS No. 1805423-73-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 5, a difluoromethyl group at position 2, and an iodine atom at position 4, along with a hydroxymethane group at position 3. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The aminomethyl group in this compound is known to enhance the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Similarly, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring, potentially influencing the compound's reactivity and selectivity in biochemical environments. The iodine atom at position 4 adds significant mass to the molecule, which can affect its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The hydroxymethane group at position 3 introduces hydrophilic characteristics to the molecule, which can improve its solubility in aqueous environments. This feature is particularly advantageous in drug delivery systems where solubility is a critical factor. Recent advancements in medicinal chemistry have emphasized the role of such functional groups in enhancing the bioavailability of therapeutic agents.

From a synthetic perspective, the preparation of 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of intermediates that incorporate the necessary substituents onto the pyridine ring. For instance, the introduction of the aminomethyl group often involves nucleophilic substitution reactions or reductive amination techniques. Similarly, the incorporation of the difluoromethyl group may require fluorination methods that are both efficient and selective.

The presence of an iodine atom in this compound makes it particularly interesting for applications in radiochemistry. Iodine's ability to undergo radioactive decay has been exploited in diagnostic imaging and targeted radionuclide therapy (TRT). Recent research has explored the use of iodinated pyridine derivatives as carriers for radioactive isotopes such as iodine-123 and iodine-131. These isotopes are commonly used in nuclear medicine for imaging procedures like single-photon emission computed tomography (SPECT) and positron emission tomography (PET). The iodopyridine structure provides a stable platform for attaching radiolabels while maintaining favorable pharmacokinetic profiles.

In addition to its potential in nuclear medicine, this compound has shown promise in catalytic applications. The pyridine ring serves as a versatile platform for coordinating metal ions, making it suitable for use as a ligand in transition metal-catalyzed reactions. Recent studies have demonstrated that pyridine derivatives can act as effective ligands in catalytic processes such as cross-coupling reactions (e.g., Suzuki-Miyaura coupling) and asymmetric catalysis. The presence of electron-donating groups like the aminomethyl group can further enhance the ligand's ability to stabilize metal centers during catalytic cycles.

The difluoromethyl group also plays a critical role in modulating the electronic properties of this compound. Fluorinated organic compounds are increasingly being recognized for their unique chemical stability and lipophilicity, which are desirable traits in drug design. Recent advancements in fluorination techniques have enabled more efficient synthesis routes for such compounds, making them more accessible for research purposes.

From an environmental perspective, understanding the fate and behavior of compounds like 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol is essential for assessing their potential impact on ecosystems. Studies on biodegradation pathways have shown that such compounds can undergo various transformations under aerobic or anaerobic conditions. However, due to their complex structures and functional groups, their persistence in natural environments may vary depending on factors such as temperature, pH levels, and microbial activity.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-4-iodopyridine-3-methanol represents a versatile platform for exploring diverse applications across chemistry and pharmacology. Its unique combination of functional groups offers opportunities for innovation in drug design, catalysis, and nuclear medicine while posing interesting challenges from both synthetic and analytical perspectives.